Cas no 2287318-80-1 (2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid
• CAS No: 2287318-80-1
• MF: C₁₅H₁₁BrFNO₄
• MW: 368.154546976089
• CID: 6040932
• PubChem ID: 137943215
• Update Time: 2025-05-23

2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid
• 5-Bromo-3-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid
• EN300-6747648
• 2287318-80-1
• 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid

• Inchi： 1S/C15H11BrFNO4/c16-10-6-11(14(19)20)13(12(17)7-10)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： FSAHBKKVFLDHMD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 366.98555g/mol
• Monoisotopic Mass: 366.98555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic Acid (CAS No. 2287318-80-1)

The compound 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid, identified by the CAS number 2287318-80-1, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and biomedical research. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a benzyl oxy carbonyl amino group at position 2, a bromine atom at position 5, and a fluorine atom at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as solid-phase synthesis and microwave-assisted reactions. These techniques have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-throughput screening in drug discovery pipelines. The integration of computational chemistry tools has further facilitated the optimization of synthetic routes, ensuring that the production process is both efficient and environmentally friendly.

One of the most promising applications of this compound lies in its potential as a lead molecule in pharmaceutical development. The presence of bromine and fluorine atoms introduces electronic diversity, which can be exploited to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that this compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool in the study of receptor-ligand interactions. Furthermore, its ability to act as a substrate for specific enzymes has opened new avenues for exploring enzyme inhibition mechanisms.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique electronic configuration allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have employed this compound in the synthesis of self-healing polymers, where its reactivity plays a pivotal role in enabling dynamic covalent bonding networks. This application underscores its versatility across diverse scientific disciplines.

The toxicological profile of this compound has also been extensively investigated in recent years. Studies conducted using zebrafish models have provided insights into its potential developmental toxicity, while in vitro assays have revealed its effects on cellular viability and mitochondrial function. These findings are critical for assessing its safety profile and guiding its responsible use in research and industrial settings.

Looking ahead, ongoing research is focused on enhancing the bioavailability of this compound through structural modifications. Techniques such as prodrug design and nanoparticle encapsulation are being explored to overcome challenges related to poor solubility and rapid metabolism. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs that will further expand its therapeutic potential.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-fluorobenzoic acid (CAS No. 2287318-80-1) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple scientific domains. As research continues to unravel its full potential, this compound is poised to make significant contributions to both basic science and applied technologies.